4-Cyclopropoxy-2-(methylamino)benzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-(methylamino)benzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-10-6-8(15-7-2-3-7)4-5-9(10)11(12)14/h4-7,13H,2-3H2,1H3,(H2,12,14)
• InChI Key: GCGATWPBMVHNAX-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)OC2CC2)C(=O)N

Description

4-Cyclopropoxy-2-(methylamino)benzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 4-position and a methylamino group at the 2-position of the benzamide core. The cyclopropoxy group contributes to lipophilicity, which may enhance membrane permeability, while the methylamino group could facilitate hydrogen bonding interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-(methylamino)benzamide can be achieved through the direct condensation of carboxylic acids and amines. One efficient method involves the use of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This green and rapid pathway provides a high yield and eco-friendly process. The reaction typically involves the following steps:

• Preparation of the catalyst: Diatomite earth is immobilized with Lewis acidic ionic liquid (IL) and ZrCl4.
• Condensation reaction: The carboxylic acid and amine are mixed with the prepared catalyst and subjected to ultrasonic irradiation.

Industrial Production Methods

In industrial settings, the production of benzamide derivatives, including 4-Cyclopropoxy-2-(methylamino)benzamide, often involves high-temperature reactions between carboxylic acids and amines. The use of catalysts and ultrasonic irradiation can enhance the efficiency and yield of the reaction .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-(methylamino)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Various reagents, including halogens and alkylating agents, can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

4-Cyclopropoxy-2-(methylamino)benzamide has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of other complex organic compounds.

Biology: Investigated for its potential biological activities, including antibacterial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as anticancer and anti-inflammatory activities.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-(methylamino)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Modulating receptors: Interacting with cellular receptors to influence signaling pathways.

Altering gene expression: Affecting the expression of genes related to its biological activities.

Comparison with Similar Compounds

(a) 4-((Thiophen-2-yl-methylene)amino)benzamides

These derivatives replace the cyclopropoxy group with a thiophene-containing Schiff base at the 4-position. Biological evaluations of these compounds indicate moderate antimicrobial activity, suggesting that electronic effects from substituents significantly influence efficacy .

(b) Ethyl-3-(3-amino-4-(methylamino)-N-(pyridine-2-yl)benzamide)propanoate

This compound shares the methylamino-benzamide core but incorporates a pyridine ring and an ethyl ester side chain. The pyridine moiety may improve solubility in aqueous environments, while the ester group could serve as a prodrug moiety, enabling controlled release of the active metabolite .

(c) 4-(Dimethylamino)benzohydrazide

Replacing the cyclopropoxy group with a dimethylamino substituent and converting the benzamide to a hydrazide alters hydrogen-bonding capacity and metabolic stability. Hydrazides are prone to oxidation, which may reduce their half-life compared to benzamides .

(d) 4-(1-Amino-2-methylpropan-2-yl)-N-(β-L-fucopyranosyl)benzamide

The addition of a carbohydrate moiety (fucopyranosyl) dramatically increases hydrophilicity, making this compound distinct from 4-cyclopropoxy derivatives. Such modifications are often employed to target carbohydrate-binding proteins or improve biocompatibility .

Pharmacological Analogues: Neuroleptic Benzamides

Amisulpride, tiapride, and sulpiride are clinically used benzamide-derived neuroleptics. These compounds feature sulfonyl or methoxy groups instead of cyclopropoxy substituents but retain the benzamide backbone. Their primary mechanism involves dopamine D2/D3 receptor antagonism. The absence of a cyclopropoxy group in these drugs highlights the trade-off between lipophilicity and central nervous system (CNS) penetration—a factor that may limit 4-cyclopropoxy derivatives to peripheral targets unless optimized .

Comparative Data Table

Compound Name	Substituents (Position)	Molecular Weight	Key Properties	Biological Activity
4-Cyclopropoxy-2-(methylamino)benzamide	Cyclopropoxy (4), Methylamino (2)	~265.3*	High lipophilicity	Not reported
4-((Thiophen-2-yl-methylene)amino)benzamide	Thiophene-Schiff base (4)	~284.3	Enhanced π-electron density	Antimicrobial
Amisulpride	Methoxy (2), Sulfamoyl (5)	369.5	D2/D3 antagonism	Neuroleptic
4-(Dimethylamino)benzohydrazide	Dimethylamino (4), Hydrazide (1)	179.2	Lower metabolic stability	Not reported

*Estimated based on structural formula.

Key Research Findings

• Electronic Effects : Thiophene and pyridine substituents enhance target engagement through π-stacking or polar interactions, whereas cyclopropoxy groups prioritize lipid solubility .
• Metabolic Stability : Benzamides generally exhibit better stability than hydrazides, which are susceptible to enzymatic hydrolysis .
• Neuroleptic Potential: The absence of sulfonyl or methoxy groups in 4-cyclopropoxy-2-(methylamino)benzamide may limit its CNS activity compared to amisulpride derivatives .